Cas no 3299-61-4 (p-Oxalotoluidide)

• Product Name: p-Oxalotoluidide
• CAS No: 3299-61-4
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• CID: 917463
• PubChem ID: 18695
• Update Time: 2025-06-07

p-Oxalotoluidide Chemical and Physical Properties

Names and Identifiers

• N,N''-bis(4-methylphenyl)ethanediamide
• p-Oxalotoluidide
• N,N'-bis(4-methylphenyl)oxamide
• Oxamide,N'-di-p-tolyl-
• N,N'-bis(p-tolyl)oxamide
• N,N'-bis(4-methylphenyl)ethanediamide
• Ethanediamide,N'-bis(4-methylphenyl)-
• NSC401961
• di-(p-tolyl)oxamide
• UNII-VXW61IZ0NZ
• CS-0362446
• N,N'-Bis(4-tolyl)oxamide
• N,N'-Di-p-tolyloxamide
• Ethanediamide, N,N'-bis(4-methylphenyl)- (9CI)
• N,N'-bis(p-tolyl)-oxamide
• 3-12-00-02072 (Beilstein Handbook Reference)
• SCHEMBL6850999
• Ethanediamide, N,N'-bis(4-methylphenyl)-
• NSC-401961
• NSC 401961
• ETHANEDIAMIDE, N1,N2-BIS(4-METHYLPHENYL)-
• DTXSID10186622
• VXW61IZ0NZ
• Z56755346
• BRN 2136359
• N-(4-Methylphenyl)-N'-(4-methylphenyl)ethane-1,2-diamide
• N1,N2-Di-p-tolyloxalamide
• OXAMIDE, N,N'-DI-p-TOLYL-
• 3299-61-4
• AKOS001023218
• N1,N2-Bis(4-methylphenyl)ethanediamide
• STK150974

• Inchi： 1S/C16H16N2O2/c1-11-3-7-13(8-4-11)17-15(19)16(20)18-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： FBWIMFFAXHJMSS-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(C)=CC=1)=O)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 268.12100
• Monoisotopic Mass: 268.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 3.02660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on p-Oxalotoluidide

N,N''-Bis(4-Methylphenyl)Ethanediamide: A Comprehensive Overview

CAS No 3299-61-4, commonly referred to as N,N''-bis(4-methylphenyl)ethanediamide, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in catalytic processes, polymer synthesis, and as an intermediate in pharmaceutical development.

The molecular structure of N,N''-bis(4-methylphenyl)ethanediamide consists of two aromatic rings connected through an ethane diamide linkage. This configuration imparts the compound with both hydrophobic and amide functionalities, making it highly adaptable for diverse chemical reactions. Recent studies have highlighted its role in enhancing the efficiency of cross-coupling reactions, a critical area in organic synthesis.

One of the most notable advancements involving CAS No 3299-61-4 is its application as a ligand in transition metal-catalyzed reactions. Researchers have demonstrated that this compound can significantly accelerate the formation of carbon-carbon bonds, which are fundamental in the construction of complex molecules. Its ability to stabilize metal catalysts under mild conditions has made it a valuable tool in green chemistry initiatives.

In the realm of materials science, N,N''-bis(4-methylphenyl)ethanediamide has been explored for its potential in synthesizing high-performance polymers. By incorporating this compound into polymer backbones, scientists have achieved enhanced thermal stability and mechanical properties, making it suitable for applications in aerospace and electronics industries.

Moreover, recent breakthroughs have unveiled the potential of CAS No 3299-61-4 in drug delivery systems. Its amphiphilic nature allows for the formation of nanoparticles that can encapsulate therapeutic agents, improving drug bioavailability and reducing side effects. This development underscores its importance in the field of medicinal chemistry.

The synthesis of N,N''-bis(4-methylphenyl)ethanediamide has also been optimized through innovative methodologies. Traditional approaches involved multi-step reactions with low yields, but recent advancements have introduced one-pot synthesis techniques that enhance efficiency and reduce environmental impact.

In conclusion, CAS No 3299-61-4, or N,N''-bis(4-methylphenyl)ethanediamide, stands as a pivotal compound in contemporary chemical research. Its adaptability across multiple disciplines and alignment with sustainable practices position it as a key player in future scientific endeavors.